N-(3-pyridinylmethyl)-2-(2,4,5-trichlorophenoxy)acetamide

• IUPAC Name: N-(pyridin-3-ylmethyl)-2-(2,4,5-trichlorophenoxy)acetamide
• InChI: InChI=1S/C14H11Cl3N2O2/c15-10-4-12(17)13(5-11(10)16)21-8-14(20)19-7-9-2-1-3-18-6-9/h1-6H,7-8H2,(H,19,20)
• InChI Key: LTCDONCIONDPET-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)CNC(=O)COC2=CC(=C(C=C2Cl)Cl)Cl
• Molecular Formula: C14H11Cl3N2O2
• Molecular Weight: 345.6 g/mol

Description

N-(3-pyridinylmethyl)-2-(2,4,5-trichlorophenoxy)acetamide, also known as PTIO, is a chemical compound that has been widely used in scientific research due to its unique properties. PTIO is a nitric oxide (NO) scavenger, which means that it can bind to NO and remove it from the system. This property has made PTIO an important tool in the study of NO-related biological processes.

Mechanism of Action

N-(3-pyridinylmethyl)-2-(2,4,5-trichlorophenoxy)acetamide works by binding to NO and removing it from the system. NO is a signaling molecule that plays a key role in many biological processes, including vasodilation, neurotransmission, and immune function. By scavenging NO, N-(3-pyridinylmethyl)-2-(2,4,5-trichlorophenoxy)acetamide can help researchers better understand the role of NO in these processes.
Biochemical and Physiological Effects:
N-(3-pyridinylmethyl)-2-(2,4,5-trichlorophenoxy)acetamide has been shown to have a number of biochemical and physiological effects. It has been shown to reduce blood pressure in animal models, suggesting that it may have potential as a treatment for hypertension. N-(3-pyridinylmethyl)-2-(2,4,5-trichlorophenoxy)acetamide has also been shown to reduce inflammation in animal models, suggesting that it may have potential as a treatment for inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of N-(3-pyridinylmethyl)-2-(2,4,5-trichlorophenoxy)acetamide is its ability to scavenge NO in a specific and reversible manner. This allows researchers to study the effects of NO on biological processes in a controlled manner. However, one limitation of N-(3-pyridinylmethyl)-2-(2,4,5-trichlorophenoxy)acetamide is that it can also scavenge other reactive nitrogen species, which may complicate the interpretation of experimental results.

Future Directions

There are a number of future directions for research involving N-(3-pyridinylmethyl)-2-(2,4,5-trichlorophenoxy)acetamide. One area of interest is the role of NO in cancer cell growth and survival. N-(3-pyridinylmethyl)-2-(2,4,5-trichlorophenoxy)acetamide has been shown to inhibit the growth of cancer cells in vitro, suggesting that it may have potential as a cancer treatment. Another area of interest is the development of new NO scavengers that are more specific and effective than N-(3-pyridinylmethyl)-2-(2,4,5-trichlorophenoxy)acetamide. Finally, N-(3-pyridinylmethyl)-2-(2,4,5-trichlorophenoxy)acetamide may have potential as a therapeutic agent for a variety of diseases, including hypertension, inflammation, and cancer.

Synthesis Methods

N-(3-pyridinylmethyl)-2-(2,4,5-trichlorophenoxy)acetamide can be synthesized using a variety of methods. One common method involves the reaction of 2-(2,4,5-trichlorophenoxy)acetic acid with pyridine-3-carboxaldehyde in the presence of a reducing agent such as sodium borohydride. The resulting product is then purified using column chromatography.

Scientific Research Applications

N-(3-pyridinylmethyl)-2-(2,4,5-trichlorophenoxy)acetamide has been used in a wide range of scientific research applications. It has been used to study the role of NO in various biological processes, including cardiovascular function, inflammation, and neuronal signaling. N-(3-pyridinylmethyl)-2-(2,4,5-trichlorophenoxy)acetamide has also been used to investigate the effects of NO on cancer cell growth and survival.